Cas no 1225525-20-1 (1-(1-Isocyanatocyclopentyl)-4-methylbenzene)

• Product Name: 1-(1-Isocyanatocyclopentyl)-4-methylbenzene
• CAS No: 1225525-20-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD16305017
• CID: 5206593
• PubChem ID: 20144593
• Update Time: 2025-11-06

1-(1-Isocyanatocyclopentyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopentyl)-4-methylbenzene
• Benzene, 1-(1-isocyanatocyclopentyl)-4-methyl-
• 1-(1-Isocyanatocyclopentyl)-4-methylbenzene

• MDL： MFCD16305017
• Inchi： 1S/C13H15NO/c1-11-4-6-12(7-5-11)13(14-10-15)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
• SMILES： O=C=NC1(C2C=CC(C)=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4

Additional information on 1-(1-Isocyanatocyclopentyl)-4-methylbenzene

Introduction to 1-(1-Isocyanatocyclopentyl)-4-methylbenzene (CAS No: 1225525-20-1) and Its Emerging Applications in Chemical Biology

The compound 1-(1-Isocyanatocyclopentyl)-4-methylbenzene, identified by the CAS number 1225525-20-1, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic derivative features a unique structural motif combining a cyclopentyl group with an isocyanate functional group, linked to a methyl-substituted benzene ring. Such structural features make it a versatile intermediate for synthesizing novel bioactive molecules, particularly those targeting complex biological pathways.

The isocyanate functional group (-N=C=O) present in this compound is a highly reactive moiety, capable of undergoing diverse chemical transformations. These include nucleophilic addition reactions, cycloadditions, and polymerization processes, which are pivotal in drug discovery and material science. The cyclopentyl ring, on the other hand, contributes to the molecule's steric and electronic properties, influencing its interactions with biological targets. The combination of these elements suggests that 1-(1-Isocyanatocyclopentyl)-4-methylbenzene could serve as a valuable building block for designing molecules with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutic agents. Among these, benzene derivatives modified with functional groups such as isocyanates have garnered attention due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that isocyanate-containing compounds can interact with serine proteases through covalent inhibition mechanisms, making them promising candidates for antiviral and anticancer therapies. The structural features of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene align well with this trend, offering a scaffold for further derivatization to achieve specific biological effects.

The methyl-substituted benzene ring in this compound introduces additional electronic tunability, allowing for fine-tuning of molecular properties such as lipophilicity and binding affinity. This feature is particularly crucial in drug design, where optimal pharmacokinetic profiles are essential for therapeutic efficacy. Computational modeling studies have shown that modifications at the methyl group position can significantly alter the binding mode of benzene derivatives to target proteins. Therefore, 1-(1-Isocyanatocyclopentyl)-4-methylbenzene represents an attractive starting point for developing novel small-molecule inhibitors or agonists.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The reactivity of the isocyanate group enables its incorporation into polymeric materials through polyurethane formation, leading to polymers with unique mechanical and thermal properties. Such materials are increasingly being explored for applications in biomedicine, including drug delivery systems and tissue engineering scaffolds. The cyclopentyl moiety further enhances the material's biocompatibility, making it suitable for medical implants.

Recent research has also explored the use of isocyanate-containing compounds as probes for studying protein-protein interactions. The ability of isocyanates to undergo reversible covalent bonding allows for the development of sensitive detection methods in biochemical assays. This approach has been particularly useful in understanding complex signaling networks within cells. The structural simplicity of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene makes it an ideal candidate for such applications, offering a balance between reactivity and stability.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the introduction of the isocyanate group via phosgene derivatives or alternative carbodiimide-forming reactions. Advanced catalytic systems have also been employed to improve yield and selectivity during these processes. These synthetic strategies not only enhance the accessibility of 1-(1-Isocyanatocyclopentyl)-4-methylbenzene but also contribute to sustainable chemistry practices by minimizing waste generation.

The potential applications of this compound extend beyond traditional drug discovery into areas such as agrochemicals and specialty chemicals. Its unique structural features make it suitable for designing novel pesticides or herbicides that target specific biological pathways in plants or pests. Furthermore, its ability to form stable polymers opens up possibilities for advanced material formulations used in industrial applications.

In conclusion,1-(1-Isocyanatocyclopentyl)-4-methylbenzene (CAS No: 1225525-20-1) stands out as a versatile compound with broad utility across multiple scientific disciplines. Its structural composition—featuring both an active isocyanate group and a methyl-substituted benzene ring—provides ample opportunities for innovation in chemical biology and material science. As research continues to uncover new synthetic routes and applications, this molecule is poised to play a significant role in shaping future advancements in pharmaceuticals and related fields.